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Compound of Interest

Compound Name:
5-Methylisoxazole-3-

carboxaldehyde

Cat. No.: B1306195 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 5-methylisoxazole-3-carboxaldehyde is critical to ensure laboratory safety

and environmental protection. This compound is classified as a flammable solid and is harmful

if swallowed.[1] Disposal procedures should be carried out in strict accordance with local, state,

and federal regulations. The following guide provides a comprehensive operational plan for the

safe handling and disposal of this chemical.

Hazard and Safety Data Summary
A clear understanding of the hazards associated with 5-methylisoxazole-3-carboxaldehyde is

the first step in safe handling and disposal. The following table summarizes key quantitative

data.
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Parameter Value Source

GHS Classification

Flammable Solid, Category 2;

Acute Toxicity, Oral, Category

4

[1]

Signal Word Warning [1]

Hazard Statements
H228: Flammable solid; H302:

Harmful if swallowed
[1]

Melting Point 30-34 °C [1]

Flash Point 56 °C (132.8 °F) - closed cup [1]

Personal Protective Equipment

(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves
[1]

Experimental Protocol: Chemical Neutralization of 5-
Methylisoxazole-3-carboxaldehyde Waste
For laboratories equipped to perform chemical neutralization of aldehyde waste, the following

protocol outlines a general procedure. This can reduce the hazardous characteristics of the

waste before final disposal.

Objective: To neutralize the reactive aldehyde group of 5-methylisoxazole-3-carboxaldehyde,

rendering it less hazardous.

Materials:

5-Methylisoxazole-3-carboxaldehyde waste (solid or dissolved in a compatible solvent)

Sodium pyrosulfite (Na₂S₂O₅) or a commercial aldehyde neutralizing agent

Water

Stir plate and stir bar

pH meter or pH paper
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Appropriate waste container

Procedure:

Preparation: Conduct the entire procedure in a certified chemical fume hood. Wear

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.

Dissolution (if applicable): If the 5-methylisoxazole-3-carboxaldehyde waste is in solid

form, it may be dissolved in a minimal amount of a water-miscible organic solvent.

Neutralization: Slowly add the sodium pyrosulfite solution to the aldehyde-containing waste

with constant stirring. The reaction should be monitored for any signs of heat generation or

gas evolution.

Reaction Time: Allow the mixture to react for a sufficient amount of time, typically at least 15

minutes, to ensure complete neutralization of the aldehyde.

pH Adjustment: Check the pH of the resulting solution. If necessary, neutralize it to a pH

between 6 and 9 with a dilute acid or base.

Disposal of Neutralized Waste: The neutralized solution should be collected in a properly

labeled hazardous waste container. Even after neutralization, the waste must be disposed of

through a licensed hazardous waste disposal company.

Step-by-Step Disposal Plan for 5-Methylisoxazole-3-
carboxaldehyde
This section provides a direct, procedural guide for the disposal of 5-methylisoxazole-3-
carboxaldehyde.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a flame-retardant lab coat, chemical-resistant

gloves (e.g., nitrile), and safety goggles.

If there is a risk of generating dust, a dust mask (type N95 or better) is required.[1]
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2. Segregation and Storage of Waste:

Do not mix 5-methylisoxazole-3-carboxaldehyde waste with other waste streams,

particularly incompatible materials such as oxidizers.

Store waste in a designated, well-ventilated, and cool area, away from sources of ignition.

Waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "5-Methylisoxazole-3-carboxaldehyde".

3. Disposal of Uncontaminated and Contaminated Solid Waste:

Uncontaminated Solid: Unused or expired 5-methylisoxazole-3-carboxaldehyde should be

disposed of in its original container if possible, or in a new, compatible, and properly labeled

container.

Contaminated Materials: Any materials contaminated with 5-methylisoxazole-3-
carboxaldehyde, such as gloves, weighing papers, and paper towels, must also be

disposed of as hazardous waste. Place these items in a sealed and labeled container.

4. Final Disposal:

All waste containing 5-methylisoxazole-3-carboxaldehyde must be disposed of as

hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Common disposal methods for flammable solids include incineration in a permitted

hazardous waste incinerator.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 5-methylisoxazole-3-carboxaldehyde.
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Start: Have 5-Methylisoxazole-3-
carboxaldehyde Waste

Wear Appropriate PPE
(Lab coat, gloves, goggles, mask)

Assess Waste Type

Solid Chemical Waste

 Solid 

Contaminated Materials
(Gloves, paper, etc.)

 Contaminated 

Option: Chemical Neutralization
(If equipped and permitted)

Collect in a Separate Labeled,
Sealed Hazardous Waste Container

Follow Neutralization Protocol

 Yes 

Collect in Labeled, Sealed
Hazardous Waste Container

 No 

Store in a Cool, Dry, Ventilated Area
Away from Ignition Sources

Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 5-Methylisoxazole-3-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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